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Compound of Interest

Compound Name: leico-4F
Cat. No.: B13400239
Get Quote
N J

For Researchers, Scientists, and Drug Development Professionals

leico-4F, also known as IOTIC-4F, is a non-fullerene acceptor (NFA) that has garnered
significant attention in the field of organic electronics, particularly for its application in high-
performance organic solar cells. Its low band-gap and strong near-infrared absorption make it a
promising candidate for efficient light harvesting. This technical guide provides a
comprehensive overview of the available data on the solubility and stability of leico-4F, crucial
parameters for its processing and the long-term performance of devices fabricated with it.

Core Properties of leico-4F
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Property Value Reference

2,2'-((22,2'2)-(((4,4,9,9-
tetrakis(4-hexylphenyl)-4,9-
dihydro-s-indaceno[1,2-b:5,6-
b']dithiophene-2,7-diyl)bis(4-
Chemeal Name ((2-ethylhexyl)oxy)thiophene- 1]
5,2-
diyl))bis(methanylylidene))bis(5
,6-difluoro-3-o0xo0-2,3-dihydro-
1H-indene-2,1-

diylidene))dimalononitrile

CAS Number 2089044-02-8 [1]
Molecular Formula C114H114F4N404S4 [2]
Molecular Weight 1808.40 g/mol [2]
Appearance Dark blue powder/crystals [1]

Highest Occupied Molecular

) -5.44 eV [1]
Orbital (HOMO)

Lowest Unoccupied Molecular

, -4.19 eV [1]
Orbital (LUMO)

Solubility Data

Quantitative solubility data for leico-4F is not extensively reported in the literature in a
systematic tabular format. However, its solubility in common organic solvents is qualitatively
known, and specific concentrations used for device fabrication provide practical insights.
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Concentration

Solvent Solubility Additive(s) Reference
Reported
Chloroform Soluble Not specified - [11[3]
1-
Chlorobenzene Soluble 20 mg/mL chloronaphthalen  [4][5]
e
0_
) Soluble Not specified - [6]
Dichlorobenzene
Tetrahydrofuran ) -
Likely soluble Not specified -
(THF)
Xylene Likely soluble Not specified -

Note: The solubility of organic semiconductors like leico-4F can be influenced by factors such
as temperature, purity, and the presence of additives. For many applications, solutions are
prepared at elevated temperatures to increase solubility.

Stability Profile

The stability of leico-4F is a critical factor for the operational lifetime of organic electronic
devices. Non-fullerene acceptors, in general, are considered to have better thermal and
photochemical stability compared to their fullerene counterparts.

Thermal Stability

While a specific decomposition temperature from thermogravimetric analysis (TGA) is not
readily available in the reviewed literature, studies on non-fullerene acceptors suggest good
thermal stability. The glass transition temperature (TQ) of leico-4F has been reported, which is
an indicator of the material's stability at elevated temperatures.
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Parameter

Value

Conditions

Reference

Glass Transition

157°C

Temperature (Tg)

Neat film

[7]

Device Thermal
Stability

85°C and 30% relative

20% efficiency loss
after 1,050 h

humidity

[8]

(encapsulated device)

Photochemical Stability

The photochemical stability of leico-4F has been investigated, particularly in the context of its

use in organic solar cells. Degradation can occur under illumination, and this process can be

influenced by the surrounding materials in a device stack.

Condition

Observation

Reference

Dark Storage (Inert
Atmosphere)

High stability, with devices
retaining over 90% of their

initial efficiency after 90 days.

[9]

Acidic/Basic Conditions

More stable under acidic
conditions compared to basic
conditions, where hydroxyl
ions can degrade the

conjugated network.

[10]

Interaction with ZnO

ZnO, often used as an electron
transport layer, can have a
photocatalytic effect on leico-
4F, leading to degradation

under UV illumination.

[11]

Device Operational Stability

Tso lifetime (time to 80% of
initial efficiency) of over 20,750
hours estimated for
encapsulated devices in the

dark under ambient conditions.

[8]
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Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of leico-4F are not
explicitly published. However, standard methods for characterizing organic semiconductor
materials can be applied.

Solubility Determination Protocol

A general approach to determine the solubility of an organic semiconductor like leico-4F
involves the following steps:

Solvent Screening: A small, known amount of leico-4F is added to a range of solvents at
room temperature to qualitatively assess its solubility.

e Quantitative Measurement: For solvents in which leico-4F shows some solubility, a saturated
solution is prepared at a specific temperature.

o Concentration Analysis: The concentration of the dissolved leico-4F is determined by a
suitable analytical technique, such as UV-Vis spectroscopy, after filtering out the undissolved
solid.

o Temperature Dependence: The process is repeated at different temperatures to determine
the temperature-dependent solubility.

Stability Testing Protocol

Stability testing of leico-4F, particularly for its application in organic solar cells, often follows
established protocols such as the International Summit on Organic Photovoltaic Stability
(ISOS) guidelines.

ISOS-L-2 (Operational Stability under lllumination):

» Device Fabrication: Fabricate organic solar cell devices with leico-4F as the acceptor
material under controlled conditions.

« Initial Characterization: Measure the initial photovoltaic parameters (PCE, Voc, Jsc, FF)
under a calibrated solar simulator.
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» Accelerated Aging: Expose the unencapsulated or encapsulated devices to continuous
illumination (e.g., 1-sun intensity) at a controlled temperature (e.g., 65°C or 85°C) and
atmosphere (e.g., inert or ambient).

o Periodic Monitoring: Periodically measure the photovoltaic parameters to track their
degradation over time.

o Data Analysis: Plot the normalized device parameters as a function of time to determine
lifetimes such as Tso.

Signaling Pathways and Experimental Workflows

In the context of organic solar cells, "signaling pathways" refer to the electronic processes of
charge generation and transport.

Charge Generation and Transport in a PTB7-Th:leico-4F
Bulk Heterojunction

The diagram below illustrates the key steps in the conversion of light to electricity in a bulk
heterojunction (BHJ) solar cell using the common donor polymer PTB7-Th and leico-4F as the
acceptor.
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Bulk Heterojunction Active Layer

1. Light Absorption

Exciton
(Bound Electron-Hole Pair)

Charge Separation
at Donor-Acceptor Interface

3. Exciton Diss$ociation

Hole (h+) Electron (e-)

Hole Transport Electron Transport
(via PTB7-Th HOMO) (via leico-4F LUMO)
4. Charge Collection 4. Charge Collection
Electrodes
Anode (e.g., ITO/PEDOT:PSS) Cathode (e.qg., LiF/Al)

Click to download full resolution via product page

Caption: Charge generation and transport in a PTB7-Th:leico-4F solar cell.
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Experimental Workflow for Solubility and Stability
Testing

The following diagram outlines a logical workflow for assessing the solubility and stability of a

new organic semiconductor material like leico-4F.

Stability Evaluation

Photochemical Stress Testing
(Light Soaking, ISOS Protocols)

Start: leico-4F Film/Device Stability Data & Lifetimes
Thermal Stress Testing
(TGA, Annealing)

Q“a(’b"\‘j_‘:;‘i’:’;fca)'ys's '—» Solubility Data Table 7

Solubility Assessment

Qualitative Screening
(Various Solvents)

Start: leico-4F Sample

Click to download full resolution via product page

Caption: Workflow for leico-4F solubility and stability characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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